BENGHE Foundational & Exploratory

Check Availability & Pricing

Boiling Point of Di-n-decyl Ether Under Vacuum:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decyl ether

Cat. No.: B1670496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of di-n-decyl ether
at reduced pressures. It includes tabulated data, detailed experimental protocols for
determination, and a workflow diagram for clarity. Di-n-decyl ether, a high-boiling point
compound, necessitates vacuum distillation for purification to prevent thermal decomposition.
Understanding its boiling point characteristics under vacuum is crucial for efficient process
development and purification strategies in a laboratory setting.

Data Presentation: Boiling Point of Di-n-decyl Ether
at Reduced Pressures

The following table summarizes the boiling point of di-n-decyl ether at various vacuum
pressures. The data is based on a reported boiling point of 196 °C at 15 mmHg and estimations
derived from a pressure-temperature nomograph using an estimated atmospheric boiling point
of 361 °C.[1][2]
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Pressure (mmHg)

Pressure (torr)

Boiling Point (°C)

1 1 155
2 2 168
5 5 182
10 10 196
15 15 196
20 20 208
40 40 230
100 100 265
760 760 361 (estimated)

Experimental Protocols

The determination of the boiling point of a high-boiling liquid like di-n-decyl ether under

vacuum can be performed using several methods. Below are detailed protocols for vacuum

distillation and micro-boiling point determination.

Vacuum Distillation

This method is suitable for purifying larger quantities of di-n-decyl ether while simultaneously

determining its boiling point at a specific pressure.

Materials:

Claisen adapter

Thermometer

Round-bottom flask

Distillation head with a thermometer joint
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o Condenser
» Receiving flask (e.g., a cow-type receiver for collecting fractions)
e Vacuum source (vacuum pump or water aspirator)
e Manometer
e Heating mantle with a stirrer
e Stir bar
e Thick-walled vacuum tubing
o Grease for ground glass joints
e Glass wool or aluminum folil for insulation
Procedure:
o Apparatus Assembly:
o Inspect all glassware for cracks or defects before assembly.

o Place a stir bar in the round-bottom flask and add the di-n-decyl ether sample. The flask
should not be more than two-thirds full.

o Assemble the distillation apparatus as shown in the workflow diagram below. A Claisen
adapter is recommended to prevent bumping of the liquid into the condenser.

o Apply a thin layer of grease to all ground glass joints to ensure a good seal.

o Connect the vacuum adapter to a vacuum trap and then to the vacuum source using thick-
walled tubing.

o Connect a manometer to the system to monitor the pressure.

o Wrap the distillation head and neck of the flask with glass wool or aluminum foil to
minimize heat loss.
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¢ Distillation Process:

o

Turn on the vacuum source to reduce the pressure in the system. Ensure there are no
leaks; the system should not produce a hissing sound.

o Once the desired pressure is reached and stable, begin stirring the sample.
o Gradually heat the sample using the heating mantle.

o Observe the liquid for boiling and the thermometer for a stable temperature reading as the
vapor condenses. This stable temperature is the boiling point at the recorded pressure.

o Collect the distilled di-n-decyl ether in the receiving flask.
e Shutdown:

o Once the distillation is complete, remove the heating mantle and allow the system to cool
to room temperature.

o Slowly and carefully vent the system to return to atmospheric pressure before turning off
the vacuum source.

Micro-Boiling Point Determination Under Reduced
Pressure

This method is ideal for determining the boiling point of a small sample of di-n-decyl ether.

Materials:

Melting point apparatus

Small test tube or capillary tube (sealed at one end)

A smaller capillary tube (bell)

Thermometer

Vacuum source
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e Manometer
Procedure:
e Sample Preparation:
o Place a few drops of di-n-decyl ether into the small test tube.

o Invert the smaller capillary tube (bell) and place it inside the test tube containing the
sample.

e Apparatus Setup:
o Attach the test tube assembly to a thermometer.

o Place the setup in a heating block or a melting point apparatus that allows for connection
to a vacuum source.

o Connect the apparatus to the vacuum source and a manometer.
e Determination:

o Evacuate the system to the desired pressure.

o Slowly heat the sample (approximately 2 °C per minute).

o Observe the inverted capillary. A stream of bubbles will emerge as the trapped air and then
the sample's vapor escape.

o When a steady stream of bubbles is observed, the temperature is at the boiling point of
the sample at that pressure.

o Turn off the heat and allow the apparatus to cool. The point at which the bubbling stops
and the liquid begins to enter the bell is the precise boiling point. Record the temperature
and pressure.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for determining the boiling point of di-n-
decyl ether using vacuum distillation.

Click to download full resolution via product page

Caption: Workflow for Vacuum Distillation of Di-n-decyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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